Cas no 866039-42-1 (2,5-Dichloro-4-Pyridinemethanol)

2,5-Dichloro-4-Pyridinemethanol is a chlorinated pyridine derivative with a hydroxymethyl functional group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its dichloro substitution pattern enhances reactivity, enabling selective functionalization at specific sites on the pyridine ring. The hydroxymethyl group offers further derivatization potential, facilitating the introduction of additional molecular complexity. The compound's stability under standard conditions and compatibility with common synthetic methodologies make it a practical choice for research and industrial applications. Its structural features are valuable in designing bioactive molecules, particularly in medicinal chemistry where pyridine scaffolds are prevalent.

2,5-Dichloro-4-Pyridinemethanol structure

866039-42-1 structure

Product Name:2,5-Dichloro-4-Pyridinemethanol

CAS No:866039-42-1

MF:C₆H₅Cl₂NO

MW:178.015999555588

MDL:MFCD04125666

CID:1029568

PubChem ID:1480674

Update Time:2025-06-07

2,5-Dichloro-4-Pyridinemethanol Chemical and Physical Properties

Names and Identifiers

- (2,5-Dichloropyridin-4-yl)methanol
- (2,5-Dichloro-4-pyridinyl)methanol
- 2,5-Dichloro-4-Pyridinemethanol
- EN300-1968514
- 866039-42-1
- ANEJVRSCWQZIPR-UHFFFAOYSA-N
- AKOS005070707
- DTXSID70363199
- 5W-0016
- (2,5-Dichloro-4-pyridyl)methanol
- MFCD04125666
- E89781
- Bionet2_001098
- SCHEMBL15776163
- SB52819
- FT-0680471
- HMS1367B20
- CS-0194618
- STL557449
- DA-01960
- BBL103639
- MDL： MFCD04125666
- Inchi： 1S/C6H5Cl2NO/c7-5-2-9-6(8)1-4(5)3-10/h1-2,10H,3H2
- InChI Key： ANEJVRSCWQZIPR-UHFFFAOYSA-N
- SMILES： ClC1C=NC(=CC=1CO)Cl

Computed Properties

Exact Mass: 176.9748192g/mol
Monoisotopic Mass: 176.9748192g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 33.1Å²

Experimental Properties

Melting Point: 147-150°

2,5-Dichloro-4-Pyridinemethanol Security Information

Hazard Category Code： 22
Hazardous Material Identification：
HazardClass：IRRITANT

2,5-Dichloro-4-Pyridinemethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	044884-500mg	(2,5-Dichloro-4-pyridinyl)methanol	866039-42-1	>95%	500mg	4681.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	044884-1g	(2,5-Dichloro-4-pyridinyl)methanol	866039-42-1	>95%	1g	7200.0CNY	2021-07-05
TRC	D436420-500mg	2,5-Dichloro-4-Pyridinemethanol	866039-42-1		500mg	$207.00	2023-05-18
TRC	D436420-1g	2,5-Dichloro-4-Pyridinemethanol	866039-42-1		1g	$ 285.00	2022-06-05
TRC	D436420-5g	2,5-Dichloro-4-Pyridinemethanol	866039-42-1		5g	$1344.00	2023-05-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	044884-500mg	(2,5-Dichloro-4-pyridinyl)methanol	866039-42-1	>95%	500mg	4681CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	044884-1g	(2,5-Dichloro-4-pyridinyl)methanol	866039-42-1	>95%	1g	7200CNY	2021-05-07
Matrix Scientific	044884-500mg	(2,5-Dichloro-4-pyridinyl)methanol, >95%	866039-42-1	>95%	500mg	$288.00	2023-09-09
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Chemenu	CM171139-1g	(2,5-Dichloro-4-pyridinyl)methanol	866039-42-1	95%	1g	$408	2021-08-05